1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidine

• IUPAC Name: 5-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H20N4O2S/c1-11-14(12(2)22-19-11)10-21-7-3-5-13(9-21)17-18-16(20-23-17)15-6-4-8-24-15/h4,6,8,13H,3,5,7,9-10H2,1-2H3
• InChI Key: GQJJUOGGCPKUAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCCC(C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

The compound contains several interesting structural components including a piperidine ring, an oxazol ring, and an oxadiazol ring. Piperidine is a widely used building block in the synthesis of pharmaceuticals and fine chemicals. Oxazoles and oxadiazoles are heterocyclic compounds that are also frequently found in various pharmaceuticals due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The piperidine ring is a six-membered ring with one nitrogen atom, the oxazole ring is a five-membered ring with one oxygen and one nitrogen atom, and the oxadiazole ring is a five-membered ring with two nitrogen atoms and one oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the functional groups attached to them. The oxazole and oxadiazole rings are aromatic and therefore relatively stable, but they can undergo electrophilic substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the nitrogen atoms could increase its polarity and potentially its solubility in polar solvents.

Safety and Hazards

The safety and hazards of this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

Given the biological activities exhibited by many oxazole and oxadiazole-containing compounds, this compound could potentially be of interest in the development of new pharmaceuticals. Further studies would be needed to evaluate its biological activity and toxicity.